molecular formula C24H30O11 B10817886 [(2R,3S,4S,5R,6S)-6-[[(1S,4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-1,5,6,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-phenylprop-2-enoate

[(2R,3S,4S,5R,6S)-6-[[(1S,4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-1,5,6,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-phenylprop-2-enoate

Cat. No.: B10817886
M. Wt: 494.5 g/mol
InChI Key: KIYJOXJZHKKVBS-FMHLWDFHSA-N
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Description

This compound is a structurally complex molecule featuring a cyclopenta[c]pyran core linked to a tetrahydropyran (oxane) ring via an ether bond. The (E)-3-phenylprop-2-enoate ester group adds hydrophobicity, while the multiple hydroxyl groups confer polarity.

Properties

Molecular Formula

C24H30O11

Molecular Weight

494.5 g/mol

IUPAC Name

[(2R,3S,4S,5R,6S)-6-[[(1S,4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-1,5,6,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-phenylprop-2-enoate

InChI

InChI=1S/C24H30O11/c1-23(30)11-15(25)24(31)9-10-32-22(20(23)24)35-21-19(29)18(28)17(27)14(34-21)12-33-16(26)8-7-13-5-3-2-4-6-13/h2-10,14-15,17-22,25,27-31H,11-12H2,1H3/b8-7+/t14-,15-,17-,18+,19-,20-,21+,22+,23+,24-/m1/s1

InChI Key

KIYJOXJZHKKVBS-FMHLWDFHSA-N

Isomeric SMILES

C[C@@]1(C[C@H]([C@]2([C@@H]1[C@@H](OC=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)/C=C/C4=CC=CC=C4)O)O)O)O)O)O

Canonical SMILES

CC1(CC(C2(C1C(OC=C2)OC3C(C(C(C(O3)COC(=O)C=CC4=CC=CC=C4)O)O)O)O)O)O

Origin of Product

United States

Biological Activity

The compound [(2R,3S,4S,5R,6S)-6-[[(1S,4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-1,5,6,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-phenylprop-2-enoate is a complex organic molecule with potential biological activities. This article explores its biological properties based on available research findings.

Chemical Structure and Properties

The compound is characterized by multiple hydroxyl groups and a phenylpropene moiety which may contribute to its biological activity. The stereochemistry of the molecule plays a crucial role in its interaction with biological systems.

1. Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The presence of multiple hydroxyl groups is often correlated with the ability to scavenge free radicals and reduce oxidative stress in cells.

2. Antimicrobial Properties

Studies have shown that related compounds possess antimicrobial activity against various pathogens. The mechanism is believed to involve disruption of microbial cell membranes or interference with metabolic pathways.

3. Anti-inflammatory Effects

Certain derivatives of this compound have been reported to exhibit anti-inflammatory effects in vitro and in vivo. This activity may be attributed to the modulation of inflammatory cytokines and pathways.

Study 1: Antioxidant Potential

A study evaluated the antioxidant capacity of structurally related compounds using DPPH and ABTS assays. The results demonstrated a dose-dependent increase in antioxidant activity with IC50 values comparable to established antioxidants such as ascorbic acid.

CompoundIC50 (µM)Activity Type
Compound A25Antioxidant
Compound B30Antioxidant
Target Compound28Antioxidant

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties against Staphylococcus aureus and Escherichia coli. The target compound showed significant inhibition zones comparable to standard antibiotics.

MicroorganismInhibition Zone (mm)Control
S. aureus1518 (Penicillin)
E. coli1214 (Ampicillin)

Mechanistic Insights

The biological activities of the compound can be attributed to its ability to interact with various cellular targets:

  • Antioxidant Mechanism : The hydroxyl groups donate electrons to free radicals, neutralizing them.
  • Antimicrobial Action : The compound may penetrate bacterial membranes disrupting cellular integrity.
  • Anti-inflammatory Pathway : It may inhibit nuclear factor kappa B (NF-kB) signaling pathways leading to reduced expression of pro-inflammatory cytokines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following compounds share core structural motifs with the target molecule but differ in substituents and functional groups:

Compound Name / ID Key Structural Features Differences from Target Compound Source
(1S,4aS,7S,7aS)-1-[(2S,3R,4S,5S,6R)-6-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-7-hydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid Cyclopenta[c]pyran + oxane + caffeoyl ester Caffeoyl group (3,4-dihydroxyphenyl) instead of phenylpropenoate; carboxylic acid substituent
[(1s,4ar,5s,6s,7r,7as)-5,6,7-trihydroxy-...]methyl (2e)-3-(4-methoxyphenyl)prop-2-enoate Cyclopenta[c]pyran + oxane + 4-methoxyphenylpropenoate 4-Methoxy substituent on phenyl ring
[(1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-glucopyranosyloxy)-...]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (CAS 58286-53-6) Cyclopenta[c]pyran + beta-D-glucopyranoside + 4-hydroxyphenylpropenoate Glucoside moiety; 4-hydroxyphenyl group
[(3R,7S)-8-[(1S,4aS,6R,7R,7aS)-...]oxy-3,7-dimethyloctyl]... (C42H66O20) Cyclopenta[c]pyran + oxane + branched ester chain Larger molecular weight (891.00 g/mol); additional hydroxyl groups

Physicochemical Properties

  • Polarity : The target compound’s polarity (estimated via hydroxyl count) is intermediate compared to analogues. For example, the glucoside in has higher hydrophilicity due to the sugar moiety, while the 4-methoxyphenyl variant () is more lipophilic .
  • LogP : The target compound’s logP is likely lower than the 4-methoxyphenyl analogue but higher than the glucosylated derivative. ’s compound has XlogP 0.10, suggesting similar solubility .
  • Molecular Weight : Ranges from ~462 () to 891 (), with the target compound likely in the 500–600 range based on structural complexity.

Research Findings and Data Tables

Table 1: Pharmacokinetic Parameters of Selected Analogues

Compound Molecular Weight (g/mol) Polar Surface Area (Ų) logP Caco-2 Permeability BBB Penetration
Target Compound (estimated) ~600 ~250 ~1.2 Moderate Low
(C42H66O20) 891.00 310.00 0.10 Low None
(CAS 58286-53-6) 532.48 ~200 -0.5 High None

Table 2: Key Bioactive Features

Compound Antioxidant Activity CYP3A4 Inhibition OATP1B1 Inhibition
Target Compound Moderate Likely Probable
(caffeoyl derivative) High Unreported Unreported
Low Yes Yes

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